![molecular formula C19H19BrN2O4 B250856 Methyl 5-[(4-bromobenzoyl)amino]-2-(4-morpholinyl)benzoate](/img/structure/B250856.png)
Methyl 5-[(4-bromobenzoyl)amino]-2-(4-morpholinyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 5-[(4-bromobenzoyl)amino]-2-(4-morpholinyl)benzoate is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various research fields. This compound is a member of the benzoate family and has a molecular weight of 471.34 g/mol.
Mechanism of Action
The mechanism of action of Methyl 5-[(4-bromobenzoyl)amino]-2-(4-morpholinyl)benzoate is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It also has been shown to modulate the activity of certain neurotransmitters, which may contribute to its potential use as a treatment for neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce the production of inflammatory cytokines, which may contribute to its potential use as an anti-inflammatory agent. In animal studies, this compound has been shown to have a neuroprotective effect, which may be useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 5-[(4-bromobenzoyl)amino]-2-(4-morpholinyl)benzoate in lab experiments is its potential use as a therapeutic agent for various diseases. Another advantage is that this compound can be synthesized using a multi-step process, which allows for the production of large quantities for research purposes. One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on Methyl 5-[(4-bromobenzoyl)amino]-2-(4-morpholinyl)benzoate. One direction is to further investigate its potential use as an anti-cancer agent and to determine its efficacy in vivo. Another direction is to study its potential use as a treatment for neurological disorders and to identify the underlying mechanisms of its neuroprotective effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity.
Synthesis Methods
Methyl 5-[(4-bromobenzoyl)amino]-2-(4-morpholinyl)benzoate can be synthesized using a multi-step process. The first step involves the reaction of 4-bromobenzoic acid with thionyl chloride to form 4-bromobenzoyl chloride. The second step involves the reaction of 4-bromobenzoyl chloride with 4-morpholinylaniline to form the intermediate compound, which is then reacted with methyl iodide to form the final product.
Scientific Research Applications
Methyl 5-[(4-bromobenzoyl)amino]-2-(4-morpholinyl)benzoate has potential applications in various research fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurological disorders.
Properties
Molecular Formula |
C19H19BrN2O4 |
---|---|
Molecular Weight |
419.3 g/mol |
IUPAC Name |
methyl 5-[(4-bromobenzoyl)amino]-2-morpholin-4-ylbenzoate |
InChI |
InChI=1S/C19H19BrN2O4/c1-25-19(24)16-12-15(6-7-17(16)22-8-10-26-11-9-22)21-18(23)13-2-4-14(20)5-3-13/h2-7,12H,8-11H2,1H3,(H,21,23) |
InChI Key |
WWUUCORRFQAVBP-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)Br)N3CCOCC3 |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)Br)N3CCOCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.